methyl 9-methyl-5H-thiochromeno[4,3-d]pyrimidin-2-yl sulfide

• IUPAC Name: 9-methyl-2-methylsulfanyl-5H-thiochromeno[4,3-d]pyrimidine
• InChI: InChI=1S/C13H12N2S2/c1-8-3-4-11-10(5-8)12-9(7-17-11)6-14-13(15-12)16-2/h3-6H,7H2,1-2H3
• InChI Key: PGCFIOPNQHNLHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SCC3=CN=C(N=C32)SC
• Molecular Formula: C13H12N2S2
• Molecular Weight: 260.4 g/mol

Description

“Methyl 9-methyl-5H-thiochromeno[4,3-d]pyrimidin-2-yl sulfide” is a chemical compound with the molecular formula C13H12N2S2. It is related to the compound “9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol”, which has the molecular formula C12H10N2S2.

Scientific Research Applications

Anticancer and Antibacterial Agents

• A class of N-Nucleosides of 4H-Thiochromeno(2,3-d)pyrimidine-10-Sulfone, closely related to the compound , has been synthesized as potential anticancer and antibacterial agents. Some derivatives demonstrated significant activity in in vitro antitumor screening, with broad-spectrum antitumor activity against nine tumor subpanels (Alshammari, El-Gazzar, & Hafez, 2013).

Antitumor Activities

• A series of 4,5-dihydro-1H-thiochromeno[4,3-d]pyrimidine derivatives showed significant antitumor activities against human cancer cell lines, including A549 (human alveolar adenocarcinoma) and H460 (human lung cancer). The most potent compound in this series was notably more active than gefitinib, a well-known cancer drug (Guo et al., 2012).

Chemoselective Synthesis and Antibacterial Activity

• Novel (1-methyl-1H-pyrrol-2-yl)-[2,3-d]pyrimidine derivatives, similar in structure, were synthesized using an efficient nanocatalyst. Some of these products exhibited promising antibacterial activity, highlighting their potential in antimicrobial applications (Jahanshahi et al., 2018).

Antibacterial and Anti-biofilm Activities

• An efficient synthesis method for thiochromeno[3,4-d]pyrimidine derivatives resulted in compounds with notable antibacterial and anti-biofilm activities. These compounds were effective against several bacterial strains and showed promising intracellular ROS accumulation, leading to apoptotic cell death in bacteria (Suresh et al., 2016).

Synthesis of Sulfanyl Pyrimidine Derivatives

• A study focused on synthesizing new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives, which are known for a wide spectrum of biological activities including antimicrobial, anticancer, and antidepressive effects. This research contributes to the understanding of the chemical properties and potential applications of compounds related to methyl 9-methyl-5H-thiochromeno[4,3-d]pyrimidin-2-yl sulfide (Bassyouni & Fathalla, 2013).

Safety and Hazards

The related compound “9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol” has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place.